(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
Overview
Description
Synthesis Analysis
Several synthetic methods can yield this compound. Notably, heterocyclization of readily available S-containing alkyne substrates has been explored. For instance, researchers have employed trifluoroacetic acid and water to cyclize functionalized alkynes, leading to the formation of thiophene derivatives .
Chemical Reactions Analysis
The synthesis of this compound involves condensation-like reactions or subsequent functionalization of the thiophene ring. For instance, Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are typical methods for obtaining thiophene derivatives . Additionally, multicomponent approaches using acetylenic esters, tetramethylthiourea, and ethyl bromopyruvate have been successful .
Scientific Research Applications
Organic Synthesis
This compound serves as an intermediate in the synthesis of thiophene derivatives, which are crucial in organic chemistry. The thiophene ring is a component of many biologically active molecules. Innovative approaches to the regioselective synthesis of substituted thiophenes from acyclic precursors have been developed, mainly based on heterocyclization of functionalized alkynes .
Pharmacology
Thiophene derivatives, such as those derived from the compound , have shown significant pharmacological activities. They are used in the development of new drugs due to their diverse biological effects, including anticancer, anti-inflammatory, and antimicrobial properties .
Material Science
In material science, thiophene-based molecules, including those synthesized from this compound, play a vital role as corrosion inhibitors. They are also integral in the advancement of organic semiconductors, contributing to the development of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Coordination Chemistry
The compound can be used to create thiophene derivatives that find applications in coordination chemistry. These derivatives can act as ligands, coordinating with various metals to form complexes with interesting properties .
Catalysis
Thiophene derivatives synthesized from this compound can be used as catalysts in various chemical reactions. Their ability to facilitate reactions makes them valuable in both research and industrial applications .
Organic Electronics
Due to its structural features, the compound can be used to synthesize thiophene derivatives that are essential in the field of organic electronics. These derivatives are used in the fabrication of devices like OFETs and OLEDs, which are key components in modern electronic devices .
Antimicrobial Research
Research into antimicrobial agents often involves thiophene derivatives due to their effective properties against various pathogens. The compound can be used to synthesize new thiophene-based antimicrobial agents .
Environmental Chemistry
Thiophene derivatives, including those derived from this compound, are studied for their potential use in environmental chemistry, particularly in the development of sensors and other devices that can detect and help mitigate pollutants .
Future Directions
properties
IUPAC Name |
(1-ethyl-3-thiophen-3-ylpyrazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3S/c1-2-13-6-9(5-11)10(12-13)8-3-4-14-7-8/h3-4,6-7H,2,5,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKJPKSXPEHXFLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C2=CSC=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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